Cas no 2227903-37-7 ((3S)-3-(5-bromopyrimidin-2-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(5-bromopyrimidin-2-yl)-3-hydroxypropanoic acid
• CAS No: 2227903-37-7
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• CID: 6244648
• PubChem ID: 165828649
• Update Time: 2025-05-23

(3S)-3-(5-bromopyrimidin-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(5-bromopyrimidin-2-yl)-3-hydroxypropanoic acid
• EN300-1925571
• 2227903-37-7

• Inchi： 1S/C7H7BrN2O3/c8-4-2-9-7(10-3-4)5(11)1-6(12)13/h2-3,5,11H,1H2,(H,12,13)/t5-/m0/s1
• InChI Key： PUHHWQZWACZJMY-YFKPBYRVSA-N
• SMILES： BrC1C=NC([C@H](CC(=O)O)O)=NC=1

Computed Properties

• Exact Mass: 245.96400g/mol
• Monoisotopic Mass: 245.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83.3Ų

Additional information on (3S)-3-(5-bromopyrimidin-2-yl)-3-hydroxypropanoic acid

Comprehensive Overview of (3S)-3-(5-bromopyrimidin-2-yl)-3-hydroxypropanoic acid (CAS No. 2227903-37-7)

(3S)-3-(5-bromopyrimidin-2-yl)-3-hydroxypropanoic acid (CAS No. 2227903-37-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bromopyrimidine moiety and hydroxypropanoic acid backbone, serves as a critical intermediate in the synthesis of novel therapeutic agents. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

The 5-bromopyrimidine component of this compound is a key functional group that enhances its reactivity and binding affinity. Researchers have explored its potential in designing small-molecule inhibitors for diseases such as cancer and inflammatory disorders. The presence of the hydroxypropanoic acid group further contributes to its solubility and bioavailability, making it a versatile building block in medicinal chemistry. Recent studies highlight its role in optimizing drug-like properties, a topic frequently searched by professionals in the field.

In the context of current trends, the demand for high-purity intermediates like (3S)-3-(5-bromopyrimidin-2-yl)-3-hydroxypropanoic acid has surged due to advancements in precision medicine and personalized therapeutics. This aligns with the growing interest in structure-activity relationship (SAR) studies, a popular search term among chemists and pharmacologists. The compound's chiral center (3S configuration) also makes it a subject of interest for stereoselective synthesis, a hot topic in modern organic chemistry.

From a synthetic perspective, CAS No. 2227903-37-7 is often utilized in cross-coupling reactions and catalytic transformations, which are central to contemporary organic synthesis. Its bromine atom serves as a handle for further functionalization, enabling the creation of diverse derivatives. This adaptability has led to its inclusion in libraries for high-throughput screening (HTS), a technique widely discussed in drug discovery forums and publications.

Environmental and regulatory considerations are also relevant when discussing (3S)-3-(5-bromopyrimidin-2-yl)-3-hydroxypropanoic acid. While the compound is not classified as hazardous, its handling requires standard laboratory precautions. This aspect resonates with the increasing focus on green chemistry and sustainable synthesis, topics frequently queried in academic and industrial settings. Researchers are actively exploring eco-friendly methods to produce such intermediates, reflecting the broader shift toward sustainable pharmaceutical manufacturing.

In summary, (3S)-3-(5-bromopyrimidin-2-yl)-3-hydroxypropanoic acid (CAS No. 2227903-37-7) represents a multifaceted compound with broad applications in drug development and chemical research. Its unique structure, combined with its relevance to cutting-edge scientific inquiries, ensures its continued prominence in the field. As the pharmaceutical industry evolves, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.